Cas no 13589-71-4 (2-Hydroxy-3-methylbenzonitrile)

2-Hydroxy-3-methylbenzonitrile Properties

Names and Identifiers

• 2-hydroxy-3-methylbenzonitrile
• LogP
• 2-Methyl-6-cyano- phenol
• 2,3-Cresotonitrile
• 3-Methylhydroxy-benzonitrile
• 3-Methyl-2-hydroxybenzonitrile
• Benzonitrile, 2-hydroxy-3-methyl-
• AK158041
• 2-CYANO-6-METHYLPHENOL
• 2-Hydroxy-3-methyl-benzonitrile
• LTJBGZJJPIHUIB-UHFFFAOYSA-N
• MB07838
• FCH2600039
• AX8291958
• ST24040670
• CS-0103462
• DS-9130
• F20100
• AKOS005067534
• 13589-71-4
• SCHEMBL2642471
• DB-063105
• DTXSID30559713
• 2-methyl-6-cyanophenol
• MFCD09836340
• 2-HYDROXY-3-METHYLBENZONITRILE
• +Expand

• MDL： MFCD09836340
• InChIKey： LTJBGZJJPIHUIB-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO/c1-6-3-2-4-7(5-9)8(6)10/h2-4,10H,1H3
• SMILES： O([H])C1C(C#N)=C([H])C([H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 133.05281
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.052763847g/mol
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 44

Experimental Properties

• PSA: 44.02
• Refractive Index: 1.575
• Boiling Point: 270.7±28.0 ºC (760 Torr),
• Melting Point: 87-88 ºC
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 117.5±24.0 ºC,
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides